Cas no 154099-32-8 (2H-Isoxazolo[5,4-d]azonine(9CI))

2H-Isoxazolo[5,4-d]azonine(9CI) Properties

Names and Identifiers

• 2H-Isoxazolo[5,4-d]azonine(9CI)
• 2H-[1,2]oxazolo[5,4-d]azonine
• 154099-32-8
• DTXSID90667808
• 2h-isoxazolo[5,4-d]azonine
• (4Z,6Z,8Z,10E)-2H-[1,2]Oxazolo[5,4-d]azonine
• +Expand

• InChIKey： RLMPDSWTUMIDLR-DJKPRRQGSA-N
• Inchi： InChI=1S/C9H8N2O/c1-2-5-10-6-4-9-8(3-1)7-11-12-9/h1-7,11H/b3-1+,5-2-,9-4+,10-6+
• SMILES： O1C2=CC=NC=CC=CC2=CN1 |c:5,t:1,3,7|

Computed Properties

• Exact Mass: 160.06374
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 160.064
• Heavy Atom Count: 12
• Complexity: 321
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 33.6A^2

Experimental Properties

• PSA: 33.62